Cas no 1350351-53-9 (tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate
• CAS No: 1350351-53-9
• MF: C₂₂H₃₄BNO₆S
• MW: 451.384465694427
• CID: 4586350
• PubChem ID: 67481388
• Update Time: 2025-05-24

tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine-1-carboxylate
• tert-Butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenylsulfonyl)piperidine-1-carb
• (4-((1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)SULFONYL)PHENYL)BORONIC ACID PINACOL ESTER
• tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenylsulfonyl)piperidine-1-carboxylate
• tert-butyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpiperidine-1-carboxylate
• CS-0055552
• tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylsulfonyl)piperidine-1-carboxylate
• DB-110374
• AOCUONXJBFMGKF-UHFFFAOYSA-N
• SCHEMBL2640332
• 1350351-53-9
• SB11656
• tert-Butyl4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenylsulfonyl)piperidine-1-carboxylate

• Inchi： 1S/C22H34BNO6S/c1-20(2,3)28-19(25)24-14-12-18(13-15-24)31(26,27)17-10-8-16(9-11-17)23-29-21(4,5)22(6,7)30-23/h8-11,18H,12-15H2,1-7H3
• InChI Key： AOCUONXJBFMGKF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(S(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 451.2199891g/mol
• Monoisotopic Mass: 451.2199891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų

Additional information on tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate (CAS No. 1350351-53-9)

The compound tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate (CAS No. 1350351-53-9) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a tetramethyl-1,3,2-dioxaborolane moiety and a piperidine carboxylate group, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and chemists are increasingly interested in this compound due to its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery.

In recent years, the demand for boron-containing compounds like 1350351-53-9 has surged, driven by their utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These applications align with current trends in targeted protein degradation and precision medicine, which dominate modern biopharmaceutical research. The benzenesulfonyl and piperidine components further enhance its versatility, enabling modifications for improved bioavailability and binding affinity in drug candidates.

From a synthetic perspective, tert-butyl 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine-1-carboxylate offers exceptional stability under standard laboratory conditions, making it a reliable reagent for high-throughput screening and combinatorial chemistry. Its CAS No. 1350351-53-9 is frequently cited in patents related to kinase inhibitors and GPCR modulators, reflecting its relevance in oncology and CNS drug development. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity and structural integrity.

Environmental and safety considerations for this compound are also critical. While not classified as hazardous, proper handling protocols for boronic esters should be followed to ensure workplace safety. The growing emphasis on green chemistry has spurred interest in optimizing its synthesis to reduce waste and energy consumption, aligning with sustainable pharmaceutical manufacturing practices.

In summary, 1350351-53-9 exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from catalysis to drug design—underscore its importance in advancing life sciences. As research into boron-based therapeutics expands, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists worldwide.